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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B606814

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of CRT0066101
dihydrochloride.

Frequently Asked Questions (FAQS)

Q1: What is CRT0066101 dihydrochloride and what is its primary mechanism of action?

Al: CRT0066101 dihydrochloride is a potent and orally active small molecule inhibitor of the
Protein Kinase D (PKD) family of serine/threonine kinases, with IC50 values of 1 nM, 2.5 nM,
and 2 nM for PKD1, PKD2, and PKD3, respectively.[1][2][3][4] It also inhibits the PIM2 kinase
with an IC50 of approximately 135.7 nM.[1][5][6] By inhibiting PKD, CRT0066101 can block
downstream signaling pathways, such as the NF-kB pathway, and has demonstrated anti-
proliferative, pro-apoptotic, and anti-inflammatory effects in various cancer models.[1][7][8][9]
[10]

Q2: What are the general solubility characteristics of CRT0066101 dihydrochloride?

A2: CRT0066101 dihydrochloride is soluble in water and organic solvents like DMSO.[2][11]
However, its solubility can be limited in agqueous buffers.[11] For in vivo and some in vitro
applications, it is often dissolved in a combination of solvents. It is supplied as a crystalline
solid.[11]

Q3: How should | prepare a stock solution of CRT0066101 dihydrochloride?
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A3: For most in vitro assays, a stock solution can be prepared by dissolving CRT0066101
dihydrochloride in fresh, anhydrous DMSO.[7][11] A common stock solution concentration is
10 mM. To prepare a 10 mM stock solution, you would dissolve 4.11 mg of CRT0066101
dihydrochloride (Molecular Weight: 411.33 g/mol ) in 1 mL of DMSO.[1] It is recommended to
use fresh DMSO as moisture can reduce the solubility.[7] For aqueous solutions, some
suppliers indicate solubility in water up to 100 mM.[2]

Q4: How should I store stock solutions of CRT0066101 dihydrochloride?

A4: Stock solutions should be aliquoted and stored at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months) to prevent degradation from repeated
freeze-thaw cycles.[6] Aqueous solutions are not recommended for storage for more than one
day.[11]

Troubleshooting Guide
Issue: | am having trouble dissolving CRT0066101 dihydrochloride.
Possible Cause 1: Inappropriate Solvent

e Solution: Ensure you are using a recommended solvent. For high concentration stock
solutions, anhydrous DMSO is generally the best choice.[7] For agueous solutions, start with
water. If using aqueous buffers, the solubility may be limited.[11]

Possible Cause 2. Compound Precipitation
o Solution: If you observe precipitation after dilution with an aqueous buffer, try the following:
o First, dissolve the compound in DMSO to create a concentrated stock solution.

o Then, dilute the DMSO stock solution with the aqueous buffer of choice. A 1:3 ratio of
DMSO to PBS (pH 7.2) has been reported to yield a solubility of approximately 0.25
mg/mL.[11]

o For in vivo studies, specific solvent systems are recommended (see table below).

Possible Cause 3: Insufficient Dissolution Time or Energy
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» Solution: Sonication or gentle heating can be used to aid dissolution.[1][5] If precipitation or

phase separation occurs during preparation, these methods can be particularly helpful.[5][6]

Quantitative Solubility Data

Solvent/Vehicle System

Maximum
Concentration/Solubility

Notes

Some sources report 50

Water 100 mM (41.13 mg/mL) ) o
mg/mL with sonication.[1]
Solubility can vary; use of

DMSO ~3 mg/mL[11] to 82 mg/mL][7] fresh, moisture-free DMSO is
recommended.[7]

Ethanol 2 mg/mL[7]

Dimethyl formamide

~0.1 mg/mL[11]

In Vivo Formulations

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 1.14 mg/mL (2.77 mM)[1]

Prepare by adding each

solvent one by one.[1]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

= 1.14 mg/mL (2.77 mM)[1]

Prepare by adding each

solvent one by one.[1]

10% DMSO, 90% Corn Oill

> 1.14 mg/mL (2.77 mM)[1]

Prepare by adding each

solvent one by one.[1]

1:3 DMSO:PBS (pH 7.2)

~0.25 mg/mL[11]

First dissolve in DMSO, then
dilute with PBS.[11]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

o Weighing: Accurately weigh out 4.11 mg of CRT0066101 dihydrochloride powder.

e Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the powder.
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» Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. A clear
solution should be obtained.

o Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol for Preparing an In Vivo Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45%
Saline)

e Prepare a DMSO stock solution: Dissolve the required amount of CRT0066101
dihydrochloride in DMSO to achieve a concentration that will be 10% of the final volume.

e Sequential Addition: In a sterile tube, add the appropriate volume of the DMSO stock
solution.

e Sequentially add PEG300, Tween-80, and saline to the final desired volume, vortexing gently
after each addition to ensure a clear solution.[1] The final solution should be clear. If not,
gentle warming or sonication may be applied.[5] This formulation should be prepared fresh
before use.

Visualizations
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CRTO0066101 Dihydrochloride Solubility Troubleshooting

Is the correct solvent being used?
(e.g., DMSO for stock, Water for aqueous)

Is the dissolution method adequate?
(Vortexing, Sonication, Gentle Warming)

Click to download full resolution via product page

Caption: Troubleshooting workflow for CRT0066101 dihydrochloride solubility issues.
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General Workflow for Preparing CRT0066101 Solutions

Choose appropriate solvent based on application
(In Vitro vs. In Vivo)

Apply sonication/gentle heat if needed.

(Dilute stock solution with aqueous buffer or media} (Use the formulation immediately)

( )

Click to download full resolution via product page

Caption: Experimental workflow for preparing CRT0066101 dihydrochloride solutions.
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CRT0066101 Signaling Pathway Inhibition
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Click to download full resolution via product page

Caption: Simplified signaling pathway showing the inhibitory action of CRT0066101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. file.medchemexpress.com [file.medchemexpress.com]
e 2. CRT0066101, protein kinase D inhibitor (CAS 1883545-60-5) | Abcam [abcam.com]

+ 3. CRT 0066101 | Protein Kinase D | Tocris Bioscience [tocris.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b606814?utm_src=pdf-body-img
https://www.benchchem.com/product/b606814?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-15698A/CRT0066101-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.abcam.com/en-us/products/biochemicals/crt0066101-protein-kinase-d-inhibitor-ab144637
https://www.tocris.com/products/crt-0066101_4975
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e 4. CRT0066101 dihydrochloride | PKD inhibitor | Probechem Biochemicals [probechem.com]
e 5. medchemexpress.com [medchemexpress.com]

e 6. medchemexpress.com [medchemexpress.com]

e 7. selleckchem.com [selleckchem.com]

e 8. The Role and Mechanism of CRT0066101 as an Effective Drug for Treatment of Triple-
Negative Breast Cancer | Cell Physiol Biochem [cellphysiolbiochem.com]

e 9. Protein kinase D inhibitor CRT0066101 suppresses bladder cancer growth in vitro and
xenografts via blockade of the cell cycle at G2/M - PMC [pmc.ncbi.nim.nih.gov]

e 10. The Role and Mechanism of CRT0066101 as an Effective Drug for Treatment of Triple-
Negative Breast Cancer - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Technical Support Center: CRT0066101
Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606814#crt0066101-dihydrochloride-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.probechem.com/products_CRT0066101dihydrochloride.aspx
https://www.medchemexpress.com/CRT0066101_dihydrochloride.html
https://www.medchemexpress.com/crt0066101.html
https://www.selleckchem.com/products/crt0066101-dihydrochloride.html
https://www.cellphysiolbiochem.com/Articles/000027/
https://www.cellphysiolbiochem.com/Articles/000027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984729/
https://pubmed.ncbi.nlm.nih.gov/30845378/
https://pubmed.ncbi.nlm.nih.gov/30845378/
https://cdn.caymanchem.com/cdn/insert/15337.pdf
https://www.benchchem.com/product/b606814#crt0066101-dihydrochloride-solubility-issues
https://www.benchchem.com/product/b606814#crt0066101-dihydrochloride-solubility-issues
https://www.benchchem.com/product/b606814#crt0066101-dihydrochloride-solubility-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

